Kotalanol
Kotalanol
(1S,2R,3R,4S)-1-{(1S)-2-[(2R,3S,4S)-3,4-dihydroxy-2-(hydroxymethyl)tetrahydrothiophenium-1-yl]-1-hydroxyethyl}-2,3,4,5-tetrahydroxypentyl sulfate is a natural product found in Salacia oblonga and Salacia reticulata with data available.
Brand Name:
Vulcanchem
CAS No.:
214491-07-3
VCID:
VC0130130
InChI:
InChI=1S/C12H24O12S2/c13-1-5(15)10(19)11(20)12(24-26(21,22)23)7(17)4-25-3-6(16)9(18)8(25)2-14/h5-20H,1-4H2/t5-,6+,7+,8+,9-,10+,11+,12+,25?/m0/s1
SMILES:
C1C(C(C([S+]1CC(C(C(C(C(CO)O)O)O)OS(=O)(=O)[O-])O)CO)O)O
Molecular Formula:
C12H24O12S2
Molecular Weight:
424.432
Kotalanol
CAS No.: 214491-07-3
Cat. No.: VC0130130
Molecular Formula: C12H24O12S2
Molecular Weight: 424.432
* For research use only. Not for human or veterinary use.
Specification
| Description | (1S,2R,3R,4S)-1-{(1S)-2-[(2R,3S,4S)-3,4-dihydroxy-2-(hydroxymethyl)tetrahydrothiophenium-1-yl]-1-hydroxyethyl}-2,3,4,5-tetrahydroxypentyl sulfate is a natural product found in Salacia oblonga and Salacia reticulata with data available. |
|---|---|
| CAS No. | 214491-07-3 |
| Molecular Formula | C12H24O12S2 |
| Molecular Weight | 424.432 |
| IUPAC Name | [(2S,3S,4R,5R,6S)-1-[(2R,3S,4S)-3,4-dihydroxy-2-(hydroxymethyl)thiolan-1-ium-1-yl]-2,4,5,6,7-pentahydroxyheptan-3-yl] sulfate |
| Standard InChI | InChI=1S/C12H24O12S2/c13-1-5(15)10(19)11(20)12(24-26(21,22)23)7(17)4-25-3-6(16)9(18)8(25)2-14/h5-20H,1-4H2/t5-,6+,7+,8+,9-,10+,11+,12+,25?/m0/s1 |
| Standard InChI Key | OMKXVFDVAGCPBS-GTEYUELZSA-N |
| SMILES | C1C(C(C([S+]1CC(C(C(C(C(CO)O)O)O)OS(=O)(=O)[O-])O)CO)O)O |
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